Cas no 191606-78-7 (1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 191606-78-7
• MF: C₁₇H₃₁F₃N₂Sn
• MW: 439.146654367447
• MDL: MFCD06797466
• CID: 66420
• PubChem ID: 12056710
• Update Time: 2025-10-28

1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole
• tributyl-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]stannane
• 1-Methyl-3-trifluoromethyl-5-tributylstannylpyrazole
• [1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]tributylstannane
• SY239076
• 191606-78-7
• FT-0654607
• 1H-Pyrazole, 1-methyl-5-(tributylstannyl)-3-(trifluoromethyl)-
• FT-0685849
• AKOS015843105
• MFCD06797466
• AC-4623
• 1-methyl-5(tributylstannyl)3-(trifluoromethyl)-1H-pyrazole
• DTXSID20476602
• 5-(Iodomethyl)pyrimidine-2,4(1H,3H)-dione
• 1-Methyl-5-tributylstannanyl-3-trifluoromethyl-1H-pyrazole
• tributyl-[2-methyl-5-(trifluoromethyl)-3-pyrazolyl]stannane
• 1 -methyl-5(tributylstannyl)3-(trifluoromethyl)-1H-pyrazole
• SCHEMBL2493925
• A813506
• 1-methyl-5-(tributylstannyl)-3-(trifluoromethyl)pyrazole
• J-504963
• A813505
• DB-027080

• MDL： MFCD06797466
• Inchi： 1S/C5H4F3N2.3C4H9.Sn/c1-10-3-2-4(9-10)5(6,7)8;3*1-3-4-2;/h2H,1H3;3*1,3-4H2,2H3;
• InChI Key： KZKSCFOBDCKLCL-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC(C(F)(F)F)=NN1C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 440.14600
• Monoisotopic Mass: 440.146136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 396.4°Cat760mmHg
• Flash Point: 193.5°C
• PSA: 17.82000
• LogP: 5.49500

1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole Security Information

• Hazard Statement： Harmful
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S23; S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S23;S26;S36/37/39

Additional information on 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Application of 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 191606-78-7) in Chemical Biology and Pharmaceutical Research

The compound 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 191606-78-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This stannylated pyrazole derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of trifluoromethyl-containing compounds, which are known for their enhanced metabolic stability and lipophilicity. Recent studies have explored its utility in cross-coupling reactions, medicinal chemistry, and drug discovery, highlighting its potential as a key building block for novel therapeutics.

One of the most notable advancements involves the use of 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole in Stille coupling reactions, a powerful tool for carbon-carbon bond formation. Researchers have successfully employed this compound to synthesize trifluoromethyl-substituted heterocycles, which are prevalent in many FDA-approved drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing pyrazole-based kinase inhibitors, showcasing improved selectivity and potency against cancer-related targets. The trifluoromethyl group's electron-withdrawing properties were found to enhance binding affinity and pharmacokinetic profiles.

In addition to its role in synthetic chemistry, this compound has shown promise in the development of PET (positron emission tomography) radiotracers. A recent investigation by a team at MIT utilized 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole as a precursor for fluorine-18 labeling, enabling the creation of novel imaging agents for neurodegenerative diseases. The study, published in ACS Chemical Neuroscience, reported high radiochemical yields and excellent in vivo stability, paving the way for non-invasive diagnostic tools.

Furthermore, the compound's unique structural features have been exploited in the design of agrochemicals. A 2024 patent application by Bayer AG disclosed its incorporation into next-generation fungicides, where the trifluoromethyl pyrazole moiety conferred remarkable resistance to metabolic degradation in plants. This application underscores the compound's versatility beyond pharmaceuticals, extending its impact to agricultural sciences.

Despite these advancements, challenges remain in the large-scale production and purification of 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce the use of toxic tin reagents. A collaborative study between academia and industry, featured in Organic Process Research & Development, proposed a greener catalytic approach using palladium nanoparticles, achieving a 15% increase in efficiency while minimizing environmental concerns.

In conclusion, 1-Methyl-5-(tributylstannyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 191606-78-7) continues to be a cornerstone in modern chemical biology and drug discovery. Its applications span from medicinal chemistry to imaging diagnostics and agrochemicals, driven by the unique properties of the trifluoromethyl group and the versatility of stannylated intermediates. Ongoing research aims to address synthetic challenges and expand its utility in cutting-edge therapeutic and diagnostic platforms.